Cas no 2172026-88-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid
• CAS No: 2172026-88-7
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 5783468
• PubChem ID: 165576337
• Update Time: 2025-06-08

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1540900
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-4-fluorobenzoic acid
• 2172026-88-7
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid

• Inchi： 1S/C26H23FN2O5/c1-15(24(30)29-23-12-16(25(31)32)10-11-22(23)27)13-28-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,15,21H,13-14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： AGJHNCKSZOHJQM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1NC(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic Acid (CAS No. 2172026-88-7)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid, identified by its CAS number 2172026-88-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its multiple functional groups and aromatic moieties, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid includes a benzoic acid core substituted with a fluorine atom at the 4-position, an amino group protected by a methoxycarbonyl (Moc) group, and an amide linkage connected to a 2-methylpropanamido group. The presence of the 9H-fluorenylmethoxycarbonyl moiety not only enhances the solubility and stability of the compound but also provides a scaffold for further chemical modifications. These structural features make it an attractive candidate for drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluorine atom in the benzoic acid ring is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of a molecule. Fluorinated compounds are known to exhibit improved metabolic stability, better bioavailability, and enhanced binding affinity to biological targets. This has led to the exploration of fluorinated benzoic acids as potential therapeutic agents.

The amide functionalities in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid also play a crucial role in its biological activity. Amides are common motifs in bioactive molecules, often serving as key pharmacophores that interact with biological targets such as enzymes and receptors. The presence of multiple amide bonds in this compound suggests that it may have multiple sites of interaction with biological targets, potentially leading to synergistic effects or enhanced potency.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have highlighted the importance of fluorinated benzoic acids in the development of drugs targeting central nervous system (CNS) disorders. The ability of these compounds to cross the blood-brain barrier and interact with CNS-specific targets makes them valuable candidates for therapeutic intervention. Additionally, the presence of the 9H-fluorenylmethoxycarbonyl group may enhance penetration into the CNS, further increasing its therapeutic potential.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The protection and deprotection of functional groups, such as the amino group and carboxylic acid moiety, are critical steps in ensuring high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to optimize the synthesis process and improve scalability.

Evaluation of the pharmacological properties of this compound has revealed several promising activities. In vitro studies have demonstrated that it exhibits inhibitory effects on various enzymes and receptors relevant to neurological disorders. These findings suggest that 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid may serve as a lead compound for further drug development efforts. Additionally, preliminary in vivo studies have shown encouraging results regarding its ability to modulate disease-related pathways without significant side effects.

The future direction of research on this compound will likely focus on optimizing its pharmacological profile through structural modifications and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling will play a crucial role in guiding these efforts by predicting how changes in structure will affect biological activity. Furthermore, collaboration between academic researchers and pharmaceutical companies will be essential for translating preclinical findings into clinical trials.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-fluorobenzoic acid (CAS No. 2172026-88-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical data, make it a valuable asset in the search for novel therapeutics. As research continues to uncover new insights into its biological activities, this compound is poised to play an important role in addressing unmet medical needs.